![molecular formula C12H15N3 B1603799 3-(Piperidin-4-yl)imidazo[1,5-a]pyridine CAS No. 301221-44-3](/img/structure/B1603799.png)
3-(Piperidin-4-yl)imidazo[1,5-a]pyridine
Overview
Description
3-(Piperidin-4-yl)imidazo[1,5-a]pyridine is a heterocyclic compound that has gained significant interest in recent years due to its unique chemical properties and potential applications in scientific research. This compound is also known as PIPER, and it has been the focus of several studies exploring its synthesis, mechanism of action, and physiological effects.
Scientific Research Applications
Optoelectronic Devices
Imidazo[1,5-a]pyridine derivatives have shown great potential in the field of optoelectronics . Their unique chemical structure and versatility make them suitable for use in various optoelectronic devices .
Sensors
These compounds have been used in the development of chemical sensors . Their luminescent properties and the ability to interact with different chemical species make them effective in sensing applications .
Anti-Cancer Drugs
Imidazo[1,5-a]pyridine derivatives have been explored for their potential in the pharmaceutical field, particularly as anti-cancer drugs . Their unique biological properties could be harnessed for therapeutic applications .
Emitters for Confocal Microscopy and Imaging
These compounds have been used as emitters for confocal microscopy and imaging . Their luminescent properties make them suitable for these applications .
Fluorescent Probes
Imidazo[1,5-a]pyridine-based compounds have been used as fluorescent probes . Their compact shape and remarkable photophysical properties make them suitable candidates as cell membrane probes .
Candidates in Medicinal Chemistry
These compounds have been used as candidates in medicinal chemistry . Their unique chemical structure and biological properties make them suitable for the development of new drugs .
Ligands for Coordination Complexes
Imidazo[1,5-a]pyridine derivatives have been used as ligands for a plethora of coordination complexes . Their ability to form stable complexes with various metals makes them useful in coordination chemistry .
Smart Materials in Optoelectronics
These compounds have been used as smart materials in optoelectronics . Their unique optical behaviors and stability make them suitable for use in various optoelectronic applications .
Mechanism of Action
Target of Action
Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals .
Mode of Action
It’s known that imidazo[1,5-a]pyridine derivatives have attracted growing attention due to their unique chemical structure and versatility, optical behaviors, and biological properties .
Biochemical Pathways
Imidazo[1,5-a]pyridine is known to be involved in a variety of transformations, including cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .
Pharmacokinetics
It’s known that imidazo[1,5-a]pyridine derivatives have been a subject of intense research for numerous decades .
Result of Action
Imidazo[1,5-a]pyridine derivatives have shown potential in several research areas, from materials science to the pharmaceutical field .
Action Environment
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research, suggesting that various factors could potentially influence its action .
properties
IUPAC Name |
3-piperidin-4-ylimidazo[1,5-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3/c1-2-8-15-11(3-1)9-14-12(15)10-4-6-13-7-5-10/h1-3,8-10,13H,4-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUVILMOUYVHPTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=NC=C3N2C=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30611284 |
Source
|
| Record name | 3-(Piperidin-4-yl)imidazo[1,5-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30611284 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Piperidin-4-yl)imidazo[1,5-a]pyridine | |
CAS RN |
301221-44-3 |
Source
|
| Record name | 3-(Piperidin-4-yl)imidazo[1,5-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30611284 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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